![molecular formula C13H10N4O2S B2883892 4-(7H-purin-6-ylsulfanylmethyl)benzoic Acid CAS No. 398472-15-6](/img/structure/B2883892.png)
4-(7H-purin-6-ylsulfanylmethyl)benzoic Acid
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Overview
Description
“4-(7H-purin-6-ylsulfanylmethyl)benzoic Acid” is a research chemical with the molecular formula C13H10N4O2S and a molecular weight of 286.31 . It is not intended for human or veterinary use.
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzoic acid moiety linked to a purine ring via a sulfanylmethyl group .Scientific Research Applications
Neuroprotection and Regeneration
AIT-082 has been explored for its neuroprotective and regenerative properties in the context of stroke and central nervous system injuries. Studies have demonstrated that AIT-082 stimulates neurite outgrowth from PC12 cells and neurons, enhances nerve fiber regeneration in vivo, and protects against glutamate neurotoxicity both in vitro and in vivo. This dual mechanism of acute neuroprotection and long-term enhancement of neuronal recovery suggests its potential application in treating acute central nervous system injuries (Rathbone et al., 1999).
Chemical Synthesis and Reactivity
The compound has been involved in the development of novel fluorescence probes designed to reliably detect reactive oxygen species (ROS) and distinguish specific species. Such probes are crucial for studying the roles of highly reactive oxygen species and hypochlorite in biological and chemical systems, indicating its utility in chemical biology research (Setsukinai et al., 2003).
Molecular Studies
In molecular studies, the synthesis of enantiomerically pure (purin-6-yl)phenylalanines and their nucleosides, a novel type of purine-amino acid conjugates, was achieved. This synthesis underscores the compound's role in the creation of stable amino acid-purine conjugates, contributing to the field of nucleic acid chemistry and potentially aiding in the development of new pharmaceuticals (Čapek et al., 2005).
Environmental and Analytical Chemistry
Further applications extend to environmental and analytical chemistry, where derivatives of benzoic acid, including structures related to 4-(7H-purin-6-ylsulfanylmethyl)benzoic Acid, have been analyzed for their occurrence, uses, and effects in the environment. Such studies are essential for understanding the distribution, human exposure, metabolism, and potential health impacts of these compounds, contributing to environmental safety and public health (del Olmo et al., 2017).
Safety and Hazards
Properties
IUPAC Name |
4-(7H-purin-6-ylsulfanylmethyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N4O2S/c18-13(19)9-3-1-8(2-4-9)5-20-12-10-11(15-6-14-10)16-7-17-12/h1-4,6-7H,5H2,(H,18,19)(H,14,15,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPPDKMYQDQLQDV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CSC2=NC=NC3=C2NC=N3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.